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Compound of Interest

Compound Name: Dioctyl azelate

Cat. No.: B1606771

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and physical
properties of dioctyl azelate. The information is curated for researchers, scientists, and
professionals in drug development who utilize this compound in their work. This guide includes
key quantitative data, detailed experimental protocols, and visualizations to elucidate its
synthesis and applications.

Core Chemical and Physical Properties

Dioctyl azelate, also known as bis(2-ethylhexyl) azelate, is a diester of azelaic acid and 2-
ethylhexanol.[1] It is a colorless to pale yellow, oily liquid with a mild odor.[2] Its low volatility
and excellent thermal stability make it a valuable component in various industrial applications.

[2]

Identification and Nomenclature
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Identifier Value
IUPAC Name dioctyl nonanedioate
Bis(2-ethylhexyl) azelate, Di(2-ethylhexyl)
Synonyms
azelate, DOZ
CAS Number 103-24-2[1]

Molecular Formula

C25H4804[1]

Molecular Weight

412.65 g/mol [1]

Physicochemical Properties

A summary of the key physical and chemical properties of dioctyl azelate is presented below.

These values represent a range reported across various technical sources.

Property Value

Appearance Clear, colorless to pale yellow liquid[1][2]
Density 0.912 - 0.92 g/cm3 at 25°CJ3][4]

Boiling Point >282°C; 376°C at 101.3 kPa[3][4]
Melting Point -67°C[4]

Flash Point 211 - 221°C[3][4]

Viscosity 25 ¢S at 25°CJ[3]

Water Solubility

0.1 mg/L at 25°C[4]

Solubility in Organic Solvents

Soluble in alcohols, acetone, and benzene[1]

Refractive Index

1.4460 - 1.4512 at 25°C[3]

Vapor Pressure

<0.01 mmHg at 20°C

Experimental Protocols
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Detailed methodologies for key experiments related to the synthesis and characterization of
dioctyl azelate are provided below. These protocols are based on standard laboratory
practices and established methods.

Synthesis of Dioctyl Azelate via Fischer Esterification

The industrial synthesis of dioctyl azelate involves the Fischer esterification of azelaic acid
with 2-ethylhexanol in the presence of an acid catalyst.

Materials:

Azelaic acid

» 2-Ethylhexanol (slight excess)

 Sulfuric acid (catalyst)

o Toluene (for azeotropic removal of water)

e 5% Sodium carbonate solution

e Saturated sodium chloride solution

e Anhydrous magnesium sulfate

o Dean-Stark apparatus

e Round-bottom flask

o Reflux condenser

e Separatory funnel

 Rotary evaporator

Procedure:

» Combine azelaic acid, 2-ethylhexanol, and toluene in a round-bottom flask equipped with a
Dean-Stark apparatus and a reflux condenser.
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Add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the mixture to reflux. The water produced during the reaction will be collected in the
Dean-Stark trap.

Continue the reaction until the theoretical amount of water has been collected, indicating the
completion of the esterification.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium carbonate
solution (to neutralize the acid catalyst), water, and saturated sodium chloride solution.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the toluene and excess 2-ethylhexanol under reduced
pressure using a rotary evaporator to yield crude dioctyl azelate.

Purify the crude product by vacuum distillation to obtain pure dioctyl azelate.

Determination of Physical Properties

Viscosity Measurement (ASTM D7042): The dynamic viscosity of dioctyl azelate can be

determined using a Stabinger viscometer, following the principles of ASTM D7042.[2] This

method measures the dynamic viscosity and density of the liquid simultaneously, from which

the kinematic viscosity is calculated.

Ensure the sample is homogeneous and free of air bubbles.
Inject the sample into the measuring cell of the Stabinger viscometer.
Set the desired temperature for the measurement (e.g., 25°C).

The instrument measures the rotational speed of an internal tube within the sample, which is
directly related to the dynamic viscosity. Simultaneously, the density is measured using an
oscillating U-tube.
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e The kinematic viscosity is automatically calculated by the instrument by dividing the dynamic
viscosity by the density.

Boiling Point Determination (Thiele Tube Method): The boiling point of dioctyl azelate can be
determined on a small scale using the Thiele tube method.

Fill a small test tube with 0.5-1 mL of dioctyl azelate.

 Invert a capillary tube (sealed at one end) and place it inside the test tube with the open end
submerged in the liquid.

o Attach the test tube to a thermometer.

e Place the assembly in a Thiele tube containing a high-boiling point oil (e.g., mineral oil).

o Heat the side arm of the Thiele tube gently.

» As the temperature rises, a stream of bubbles will emerge from the capillary tube.

o Continue heating until a steady stream of bubbles is observed.

e Remove the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Visualizing Synthesis and Applications

The following diagrams, generated using Graphviz, illustrate the synthesis workflow of dioctyl
azelate and its primary applications as a plasticizer.
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Caption: Synthesis workflow for dioctyl azelate via Fischer esterification.
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Caption: Application of dioctyl azelate as a plasticizer to enhance polymer properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dioctyl Azelate: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606771#dioctyl-azelate-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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